2-Amino-4-phenylthiazole-5-carboxylic acid

• IUPAC Name: 2-amino-4-phenyl-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C10H8N2O2S/c11-10-12-7(8(15-10)9(13)14)6-4-2-1-3-5-6/h1-5H,(H2,11,12)(H,13,14)
• InChI Key: VNKAOZFTIGAIPR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(SC(=N2)N)C(=O)O
• Molecular Formula: C10H8N2O2S
• DSSTOX Substance ID: DTXSID80370713
• Molecular Weight: 220.25 g/mol
• CAS No.: 228413-61-4

Description

2-Amino-4-phenylthiazole-5-carboxylic acid is a useful research compound. Its molecular formula is C10H8N2O2S and its molecular weight is 220.25 g/mol. The purity is usually 95%.
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Scientific Research Applications

Carbonic Anhydrase-III Inhibition

2-Amino-4-phenylthiazole-5-carboxylic acid has been investigated for its inhibitory activity on carbonic anhydrase (CA)-III. A study synthesized a series of compounds with a 2,4,5-trisubstitutedthiazole scaffold, including this compound, and tested their CA-III inhibitory activities. It was discovered that the presence of a carboxylic acid group at the 4-position of the scaffold is crucial for CA-III inhibitory activity, making this compound a potential lead molecule for the development of more potent CA-III inhibitors (Al-Jaidi et al., 2020).

Supramolecular Chemistry

Research into hydrogen bonding between 2-aminoheterocyclic compounds like this compound and carboxylic acid derivatives has led to a greater understanding of their binding interactions. Studies have prepared various adducts with carboxylic acids, exploring their crystal forms and complexes. Such research helps in understanding the 3D structure and non-covalent interactions of these compounds (Jin et al., 2011).

Microwave Irradiation Modification

The modification of 2-amino-4-phenylthiazole under microwave irradiation has been studied due to the broad spectrum of biological activity exhibited by these compounds. The research focused on the synthesis of 5-amino-containing 2-amino-4-phenylthiazole under microwave conditions, suggesting an alternative method for its synthesis which may be more efficient than traditional methods (Khrustalev, 2009).

Triazole-Based Scaffolds Synthesis

The molecule has been used in the context of synthesizing triazole-based scaffolds, crucial for developing peptidomimetics or biologically active compounds. A study described a protocol for producing protected versions of these triazole amino acids, suggesting its utility in creating compounds like HSP90 inhibitors (Ferrini et al., 2015).

Bleomycin Analogues

In medicinal chemistry, derivatives of this compound have been used to create analogues of bleomycin A2. These analogues have shown potential in binding to DNA and intercalation, indicating their potential use in designing synthetic analogues of bleomycins for therapeutic applications (Riordan & Sakai, 1983).

Mechanism of Action

Mode of Action

It is known that 2-aminothiazole derivatives, which include this compound, have shown potent and selective inhibitory activity against a wide range of human cancerous cell lines .

Biochemical Pathways

2-aminothiazole derivatives have been associated with a broad pharmacological spectrum, including anticancer, antioxidant, antimicrobial, and anti-inflammatory activities .

Result of Action

2-aminothiazole derivatives have shown potent and selective inhibitory activity against a wide range of human cancerous cell lines .